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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the AMP-activated protein kinase (AMPK)

activation properties of the natural compound Danthron and the widely-used anti-diabetic drug,

Metformin. The information presented is based on available experimental data to assist

researchers and professionals in drug development in understanding the mechanisms and

potential therapeutic applications of these compounds.

Quantitative Comparison of AMPK Activation
The following table summarizes quantitative data on the activation of AMPK and its

downstream target, Acetyl-CoA Carboxylase (ACC), by Danthron and Metformin in various cell

lines.
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Compoun
d

Cell Line
Concentr
ation

Duration Target

Activatio
n/Phosph
orylation
Level

Referenc
e

Danthron HepG2
0.1, 1, 10

µmol/L
8 hours

p-AMPK,

p-ACC

Dose-

dependent

increase

[1][2][3]

C2C12
0.1, 1, 10

µmol/L

Not

Specified

p-AMPK,

p-ACC

Dose-

dependent

increase

[1][3]

Metformin HepG2 10 mmol/L 8 hours
p-AMPK,

p-ACC

Used as a

positive

control,

showed

clear

enhancem

ent

[3][4]

Primary

Rat

Hepatocyte

s

50 µmol/L 7 hours AMPK
Significant

activation
[4]

Primary

Rat

Hepatocyte

s

500 µmol/L 1 hour AMPK
Significant

activation
[4]

Primary

Rat

Hepatocyte

s

0.5 mmol/l 3 hours AMPK

Significant

time- and

dose-

dependent

activation

[5]
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Bovine

Aortic

Endothelial

Cells

100 µmol/L

- 1 mmol/L

Not

Specified

p-AMPK,

p-ACC

Concentrati

on-

dependent

increase

[4]

Signaling Pathways and Mechanisms of Action
Danthron and Metformin activate AMPK through distinct, though potentially overlapping,

mechanisms.

Danthron: The precise upstream mechanism of how Danthron activates AMPK is not fully

elucidated.[4] However, it has been demonstrated that its effects on lipid and glucose

metabolism are dependent on AMPK activation.[1][3] Downstream effects include the

phosphorylation of ACC, which inhibits fatty acid synthesis, and a reduction in the expression of

lipogenic genes such as SREBP1c and FAS.[1][3]

Metformin: The primary mechanism of Metformin-induced AMPK activation involves the

inhibition of the mitochondrial respiratory chain, specifically Complex I.[4][5][6] This leads to a

decrease in cellular ATP levels and a corresponding increase in the AMP:ATP ratio.[5] The

elevated AMP levels allosterically activate AMPK and promote its phosphorylation by upstream

kinases, most notably Liver Kinase B1 (LKB1).[4][6] Some studies also suggest the

involvement of other pathways, including the generation of reactive nitrogen species and

activation of the c-Src/PI3K pathway.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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